Cas no 1351659-22-7 ([2-(2,5-dimethyl-1H-indol-3-yl)ethyl][(2-methoxyphenyl)methyl]amine hydrochloride)

• Product Name: [2-(2,5-dimethyl-1H-indol-3-yl)ethyl][(2-methoxyphenyl)methyl]amine hydrochloride
• CAS No: 1351659-22-7
• MF: C₂₀H₂₅ClN₂O
• MW: 344.878304243088
• CID: 5857559
• PubChem ID: 71779211
• Update Time: 2025-06-26

[2-(2,5-dimethyl-1H-indol-3-yl)ethyl][(2-methoxyphenyl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethyl-1H-indol-3-yl)-N-[(2-methoxyphenyl)methyl]ethanamine:hydrochloride
• [2-(2,5-dimethyl-1H-indol-3-yl)ethyl][(2-methoxyphenyl)methyl]amine hydrochloride
• 2-(2,5-dimethyl-1H-indol-3-yl)-N-(2-methoxybenzyl)ethanamine hydrochloride
• AKOS026681520
• 2-(2,5-dimethyl-1H-indol-3-yl)-N-[(2-methoxyphenyl)methyl]ethanamine;hydrochloride
• 1351659-22-7
• F2184-0177

• Inchi： 1S/C20H24N2O.ClH/c1-14-8-9-19-18(12-14)17(15(2)22-19)10-11-21-13-16-6-4-5-7-20(16)23-3;/h4-9,12,21-22H,10-11,13H2,1-3H3;1H
• InChI Key： KJXZCDJERJIOTC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)CC1C2=C(NC=1C)C=CC(C)=C2.[H]Cl

Computed Properties

• Exact Mass: 344.1655411g/mol
• Monoisotopic Mass: 344.1655411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on [2-(2,5-dimethyl-1H-indol-3-yl)ethyl][(2-methoxyphenyl)methyl]amine hydrochloride

Chemical Compound CAS No. 1351659-22-7: [2-(2,5-Dimethyl-1H-indol-3-yl)ethyl][(2-methoxyphenyl)methyl]amine Hydrochloride

The compound with CAS No. 1351659-22-7, known as [2-(2,5-dimethyl-1H-indol-3-yl)ethyl][(2-methoxyphenyl)methyl]amine hydrochloride, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the context of neurodegenerative diseases and cancer therapy.

The molecular structure of this compound is characterized by the presence of a dimethylindole moiety and a methoxyphenyl group, which contribute to its pharmacokinetic properties. The indole ring system is known for its versatility in binding to various biological targets, making it a valuable component in medicinal chemistry. The hydrochloride salt form of the compound ensures stability and solubility, which are critical factors in drug delivery systems.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced synthetic techniques, such as molecular docking and computational modeling, to enhance its bioavailability and efficacy. These studies have demonstrated that the compound exhibits potent inhibitory activity against key enzymes involved in neurodegenerative processes, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). This makes it a promising candidate for the treatment of Alzheimer's disease.

In addition to its neuroprotective properties, this compound has shown potential in anticancer research. Preclinical studies have revealed its ability to induce apoptosis in cancer cells by targeting specific signaling pathways. The methoxyphenyl group plays a crucial role in modulating these effects, suggesting that structural modifications could further enhance its therapeutic potential.

The development of this compound also aligns with current trends in green chemistry. Researchers have explored environmentally friendly synthesis methods, such as microwave-assisted synthesis and catalytic processes, to minimize waste and reduce the environmental footprint of drug production. These efforts underscore the importance of sustainable practices in modern pharmaceutical research.

In conclusion, CAS No. 1351659-22-7 represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable tool in the fight against neurodegenerative diseases and cancer. As ongoing studies continue to unravel its full potential, this compound holds promise for future therapeutic applications.